N-(2,6-diethylphenyl)-2-[(2-methoxyphenyl)amino]benzamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-(2-methoxyanilino)benzamide
• InChI: InChI=1S/C24H26N2O2/c1-4-17-11-10-12-18(5-2)23(17)26-24(27)19-13-6-7-14-20(19)25-21-15-8-9-16-22(21)28-3/h6-16,25H,4-5H2,1-3H3,(H,26,27)
• InChI Key: VNZCXXHMEFWRAF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC=CC=C2NC3=CC=CC=C3OC
• Molecular Formula: C24H26N2O2
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including those similar to "N-(2,6-diethylphenyl)-2-[(2-methoxyphenyl)amino]benzamide," involves complex chemical reactions, often starting from basic benzoyl chloride or aniline derivatives. For example, the synthesis of N-(5-amino-2,4-diethoxyphenyl) benzamide involved acylation and reduction reactions starting from 2,4-diethoxy-5-nitroaniline, highlighting the multifaceted approaches required for these compounds (Jin Ning-ren, 2012).

Molecular Structure Analysis

Molecular structure analysis of benzamide derivatives is often performed using X-ray diffraction and density functional theory (DFT) calculations. A study on a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide used X-ray single crystal diffraction and DFT to analyze the molecule's crystalline structure, providing insights into the geometric parameters and electronic properties of such compounds (S. Demir et al., 2015).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, influencing their chemical and pharmacological properties. For instance, the reaction of cisoid α‐methoxyimino ketones with N,N‐diethyl‐1‐propyn‐1‐amine illustrates the complexity of reactions benzamide derivatives can participate in, leading to the formation of different compounds with unique properties (V. H. Elferink, H. Bos, 2010).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in scientific research. The preparation and characterization of two crystalline forms of a specific benzamide derivative revealed different thermal behaviors, indicating the importance of physical properties in the compound's stability and application (T. Yanagi et al., 2000).

Chemical Properties Analysis

The chemical properties of benzamide derivatives, such as reactivity, stability, and interaction with biological molecules, are influenced by their molecular structure. A study on amino-substituted benzamide derivatives as antioxidant agents showed that compounds with a higher number of electron-donating groups exhibited improved antioxidative properties, demonstrating the relationship between chemical structure and activity (N. Perin et al., 2018).